Cas no 630-22-8 (2,2-Dimethylthiopropionamide)

2,2-Dimethylthiopropionamide structure
2,2-Dimethylthiopropionamide structure
Product Name:2,2-Dimethylthiopropionamide
CAS No:630-22-8
Molecular Formula:C5H11NS
Molecular Weight:117.2125
MDL:MFCD09742834
CID:512906
PubChem ID:3031130

2,2-Dimethylthiopropionamide Properties

Names and Identifiers

    • 2,2-Dimethylpropanethioamide
    • 2,2,2-Trimethylthioacetamide
    • 2,2-Dimethylthiopropionamide
    • Propanethioamide,2,2-dimethyl-
    • NSC 381432
    • Neopentanethioamide
    • Thiopivalamide
    • Propanethioamide, 2,2-dimethyl-
    • 2,2-dimethyl-thiopropionamide
    • 2,2-dimethylthio propionamide
    • NIOSH/UE4523000
    • 2-Methyl-2-methylthiopropionamide
    • FJZJUSOFGBXHCV-UHFFFAOYSA-N
    • 9562AB
    • NSC381432
    • Propionamide, 2-methyl-2-methylthio-
    • AKO
    • SY029105
    • SCHEMBL1026012
    • DTXSID00388714
    • DB-028038
    • SCHEMBL12102191
    • AS-10697
    • UE45230000
    • Z278180216
    • 630-22-8
    • Dabrafenib related; GW 441956X
    • 2,2-dimethylpropanethioamide
    • NSC-381432
    • CS-0044786
    • thiopivalamide
    • MFCD09742834
    • EN300-36990
    • AKOS000150524
    • MDL: MFCD09742834
    • InChIKey: FJZJUSOFGBXHCV-UHFFFAOYSA-N
    • Inchi: 1S/C5H11NS/c1-5(2,3)4(6)7/h1-3H3,(H2,6,7)
    • SMILES: S=C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H]

Computed Properties

  • Exact Mass: 117.06100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 117.06122053g/mol
  • Heavy Atom Count: 7
  • Complexity: 80.6
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 58.1

Experimental Properties

  • LogP: 2.01890
  • PSA: 58.11000
  • Water Partition Coefficient: Soluble in water (10 g/L) (25°C).
  • Boiling Point: 162.1°C at 760 mmHg
  • Melting Point: 117-119 ºC (ethyl acetate hexane )
  • Vapor Pressure: 2.2±0.3 mmHg at 25°C
  • Flash Point: 51.9±22.6 ºC,
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),

2,2-Dimethylthiopropionamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0037DV-250mg
2,2-Dimethylpropanethioamide
630-22-8 95%
250mg
$13.00 2025-02-19
A2B Chem LLC
AB48739-250mg
2,2-Dimethylpropanethioamide
630-22-8 95%
250mg
$9.00 2024-04-19
Aaron
AR0037M7-250mg
2,2-Dimethylpropanethioamide
630-22-8 95%
250mg
$4.00 2025-01-21
Ambeed
A180910-250mg
2,2-Dimethylpropanethioamide
630-22-8 95%
250mg
$11.0 2025-02-27
Apollo Scientific
OR936945-1g
2,2-Dimethylpropanethioamide
630-22-8 95%
1g
£60.00 2023-09-02
Chemenu
CM244283-500g
2,2-Dimethylpropanethioamide
630-22-8 97%
500g
$1231 2024-04-06
Crysdot LLC
CD13008094-25g
2,2-Dimethylpropanethioamide
630-22-8 95+%
25g
$297 2024-07-18
Enamine
EN300-36990-0.05g
2,2-dimethylpropanethioamide
630-22-8 95%
0.05g
$19.0 2023-05-03
eNovation Chemicals LLC
D327276-5g
2,2-dimethylpropanethioamide
630-22-8 98%
5g
$235 2022-09-06
Fluorochem
044516-10g
2,2-Dimethylpropanethioamide
630-22-8 95%
10g
£132.00 2022-03-01

2,2-Dimethylthiopropionamide Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:630-22-8)2,2-Dimethylthiopropionamide
Order Number:CL15002
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:36
Price($):discuss personally

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